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Compound of Interest |

Compound Name: DL-Valine-1-13C
CAS No.: 152840-81-8
Cat. No.: B124551
Get Quote
. J

DL-Valine-1-13C is a non-radioactive, stable isotope-labeled form of the essential branched-
chain amino acid (BCAA), valine.[1] In this molecule, the carbon atom at the carboxyl position
(C1) is replaced with its heavier, stable isotope, carbon-13 (33C). This specific labeling results in
a compound that is chemically identical to its naturally occurring counterpart but possesses a
distinct mass.[2] This mass difference allows it to be unambiguously distinguished and tracked
by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

The significance of DL-Valine-1-13C lies in its utility as a tracer in a multitude of biological
investigations. Unlike radioactive isotopes, stable isotopes are safe and do not decay, making
them ideal for in vivo studies in humans and animals.[3] This compound is an invaluable tool for
elucidating metabolic pathways, quantifying protein synthesis and turnover, and supporting
pharmacokinetic studies in drug development.[3][4]

Chemical Structure and Physicochemical Properties

The foundational characteristics of DL-Valine-1-13C are critical for its application. The molecule
is a racemic mixture, containing both D- and L-enantiomers of valine, with the 13C label
specifically at the carboxyl carbon.
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Chemical Structure:
e Linear Formula: (CH3)2CHCH(NH2)*CO:zH
e SMILES String: CC(C)C(N)=0

e InChl Key: KZSNJWFQEVHDMF-HOSYLAQJSA-N

. 1 1 1 - 1 =1.13
Property Value Source(s)
CAS Number 152840-81-8 [5][6]
Molecular Formula C4a13CH11NO2 [51[6]
Molecular Weight 118.14 g/mol [51[7]
Monoisotopic Mass 118.082333429 Da [5]
Isotopic Purity =99 atom % 13C
Appearance White to off-white solid [8]
Melting Point 295-300 °C (sublimes) [519]
Topological Polar Surface Area  63.3 A2 [5]
Complexity 90.4 [5]

Analytical Characterization: Ensuring Ildentity and
Purity

The validation of DL-Valine-1-13C identity, isotopic enrichment, and chemical purity is
paramount for the integrity of experimental data. The two primary analytical techniques
employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR is the definitive method to confirm the precise location of the isotopic label. The 13C
nucleus has a nuclear spin of %2, making it NMR-active. In DL-Valine-1-13C, the signal
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corresponding to the carboxyl carbon will be significantly enhanced and readily identifiable. The
chemical shift for the carboxyl carbon in valine typically appears around 175 ppm in D20.[1]

Protocol: NMR Sample Preparation and Analysis

o Sample Preparation: Accurately weigh 5-10 mg of DL-Valine-1-13C and dissolve it in
approximately 0.6 mL of a suitable deuterated solvent (e.g., Deuterium Oxide - D20).

o Transfer: Transfer the solution to a 5 mm NMR tube.
e Instrumentation: Place the NMR tube into the spectrometer's probe.

o Data Acquisition: Acquire a standard one-dimensional 13C NMR spectrum. A proton-
decoupled experiment is typically used to simplify the spectrum and improve the signal-to-
noise ratio.

e Analysis: Verify the presence of a strong signal at the expected chemical shift for the
carboxyl carbon (~175 ppm), confirming the position of the 13C label.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight and isotopic enrichment of the labeled compound.
The introduction of a single 13C atom results in a mass shift of +1 Da compared to the
unlabeled valine. Techniques like Gas Chromatography-MS (GC-MS) or Liquid
Chromatography-MS (LC-MS) are employed for this analysis, often as part of a broader quality
control assessment.

Protocol: LC-MS Analysis for Mass Verification

o Standard Preparation: Prepare a stock solution of DL-Valine-1-13C (e.g., 1 mg/mL) in an
appropriate solvent like LC-MS grade water or methanol. Create a dilute working solution
(e.g., 1 pg/mL).

o Chromatography:

o Column: Use a suitable reverse-phase column (e.g., C18).
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o Mobile Phase: Employ a gradient of water with 0.1% formic acid (Solvent A) and
acetonitrile with 0.1% formic acid (Solvent B).

o Injection: Inject 1-5 pL of the working solution.

e Mass Spectrometry:
o lonization: Use Electrospray lonization (ESI) in positive ion mode.

o Analysis: Perform a full scan analysis to detect the protonated molecular ion [M+H]*. For
DL-Valine-1-13C, this should be observed at m/z 119.08. Unlabeled valine would appear at
m/z 118.08.

o Data Interpretation: Confirm the presence of the expected mass peak and assess the
isotopic purity by comparing the relative intensities of the labeled and unlabeled ion signals.

Core Applications in Scientific Research

The unique properties of DL-Valine-1-13C make it a versatile tool in various research domains.

Metabolic Tracing and Flux Analysis

Stable isotope tracers are fundamental to metabolic flux analysis, which quantifies the rates of
metabolic reactions within a biological system.[2][4] When cells or organisms are supplied with
DL-Valine-1-13C, the 13C label can be traced as it is incorporated into downstream metabolites.
Valine catabolism ultimately yields propionyl-CoA, which is converted to succinyl-CoA and
enters the Tricarboxylic Acid (TCA) cycle.[10] By using MS to analyze the mass isotopomer
distribution of TCA cycle intermediates, researchers can map the metabolic fate of valine's
carbon backbone and quantify its contribution to central carbon metabolism.[11]

TCA Cycle

Propionyl-CoA Succinyl-CoA (labeled) ﬂ@ﬂm—» a-Ketoglutarate
Enters Cycle

DL-Valine-1-13C
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Caption: Metabolic fate of the 13C label from DL-Valine-1-13C entering the TCA cycle.

Protein Synthesis and Turnover

Measuring the rate of protein synthesis is crucial for understanding cellular growth, muscle
metabolism, and various disease states.[3] By introducing DL-Valine-1-13C into a system (in
vivo or in cell culture), the labeled amino acid is incorporated into newly synthesized proteins.
[12] After a set period, proteins can be isolated, hydrolyzed back into their constituent amino
acids, and analyzed by GC-MS or LC-MS. The ratio of labeled to unlabeled valine provides a
direct measure of the fractional synthetic rate of the protein pool.[12]

Applications in Drug Development

In pharmaceutical research, stable isotope-labeled compounds serve multiple purposes.[3][4]
[13] DL-Valine-1-13C can be used as an internal standard for the highly accurate quantification
of endogenous valine in biological matrices like plasma or tissue.[13][14] Its physical and
chemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly
during sample extraction, chromatography, and ionization, thus correcting for experimental
variability.[14] This approach, known as stable isotope dilution analysis, is the gold standard for
quantitative mass spectrometry.[14][15]

General Experimental Workflow

The application of DL-Valine-1-13C in a research setting typically follows a structured workflow,
from experimental design to data interpretation.
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Caption: A generalized workflow for a metabolic tracer study using DL-Valine-1-13C.
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Safety, Handling, and Storage

DL-Valine-1-13C is a non-radioactive and generally non-hazardous compound. However,
standard laboratory safety practices should always be followed.

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses and
gloves.

o Storage: Store at room temperature, protected from light and moisture, to ensure long-term
stability.[16][17]

» Toxicity: It is classified as a combustible solid but is not considered a hazardous substance
for transport.[5]

Conclusion

DL-Valine-1-13C is a powerful and versatile research tool. Its stability, safety, and the precision
with which it can be tracked using modern analytical instrumentation make it indispensable for
detailed investigations into metabolism, protein dynamics, and drug disposition. By providing a
clear window into complex biological processes at the molecular level, it enables scientists and
researchers to advance our understanding of health and disease.
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product for every specific experimental setup.
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